MFCD18323618

• IUPAC Name: 4-(3,4-dimethoxyphenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H13NO4/c1-18-12-4-3-9(7-13(12)19-2)10-5-6-15-8-11(10)14(16)17/h3-8H,1-2H3,(H,16,17)
• InChI Key: BECPXGAYHVPGPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(C=NC=C2)C(=O)O)OC
• Molecular Formula: C14H13NO4
• DSSTOX Substance ID: DTXSID20692643
• Molecular Weight: 259.26 g/mol
• CAS No.: 1261971-76-9

Description

The compound identified as “MFCD18323618” is a chemical entity with unique properties and applications. It is essential to understand its structure, synthesis, reactions, and applications to appreciate its significance in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “MFCD18323618” involves specific chemical reactions under controlled conditions. The exact synthetic route may vary depending on the desired purity and yield. Common methods include:

Stepwise Synthesis: This involves multiple steps where intermediate compounds are formed and purified before proceeding to the next step.

Catalytic Reactions: Catalysts are often used to enhance the reaction rate and selectivity.

Temperature and Pressure Control: Precise control of temperature and pressure is crucial to ensure the desired reaction pathway and product formation.

Industrial Production Methods

In industrial settings, the production of “this compound” is scaled up using large reactors and continuous flow systems. Key aspects include:

Batch Processing: Large quantities of reactants are processed in batches to produce the compound.

Continuous Flow Systems: These systems allow for the continuous production of the compound, improving efficiency and consistency.

Purification Techniques: Advanced purification methods such as crystallization, distillation, and chromatography are employed to achieve high purity levels.

Chemical Reactions Analysis

Types of Reactions

“MFCD18323618” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions involve the use of reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions can occur where functional groups in the compound are replaced by other groups using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

Oxidation: Formation of oxidized derivatives.

Reduction: Formation of reduced derivatives.

Substitution: Formation of substituted compounds with different functional groups.

Scientific Research Applications

“MFCD18323618” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: Employed in biochemical assays and studies to understand biological pathways and mechanisms.

Medicine: Investigated for its potential therapeutic properties and used in drug development.

Industry: Utilized in the production of specialty chemicals, materials, and other industrial applications.

Mechanism of Action

The mechanism of action of “MFCD18323618” involves its interaction with specific molecular targets and pathways. The compound exerts its effects through:

Binding to Receptors: It may bind to specific receptors on cell surfaces, triggering a cascade of biochemical events.

Enzyme Inhibition: The compound can inhibit the activity of certain enzymes, affecting metabolic pathways.

Signal Transduction: It may influence signal transduction pathways, altering cellular responses and functions.